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Compound of Interest

Compound Name: 3-(Bromomethyl)-3-fluorooxetane

Cat. No.: B1289158 Get Quote

For researchers, scientists, and drug development professionals engaged in the synthesis of

novel chemical entities, the timely acquisition of high-quality, well-characterized building blocks

is paramount. 3-(Bromomethyl)-3-fluorooxetane, a key intermediate in the synthesis of

fluorinated pharmaceuticals and agrochemicals, is valued for its ability to introduce fluorinated

oxetane moieties.[1] This strategic incorporation can enhance metabolic stability, membrane

permeability, and binding affinity of active pharmaceutical ingredients. This guide provides an

in-depth overview of the commercial suppliers of 3-(Bromomethyl)-3-fluorooxetane (CAS No.

865451-86-1), along with available technical data to aid in its procurement and application.

Supplier and Specification Overview
A number of chemical suppliers offer 3-(Bromomethyl)-3-fluorooxetane, typically synthesized

for research and development purposes. The compound is identifiable by its CAS number

865451-86-1. While purity levels are generally high, it is crucial for researchers to obtain lot-

specific certificates of analysis to confirm identity and purity before use. The following table

summarizes the publicly available data from various commercial suppliers.
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Supplier
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Storage
Conditions

Capot

Chemical
865451-86-1 C4H6BrFO 168.99 Not specified Not specified

Covethouse 865451-86-1 C4H6BrFO 168.99 Not specified
Sealed in dry,

2-8°C[2]

Aribo

Biotechnolog

y

865451-86-1 C4H6BrFO 168.9922 97.00% Not specified

Apollo

Scientific
865451-86-1 Not specified Not specified Not specified Not specified

Aaron-chem 865451-86-1 C4H6BrFO 168.9922 Not specified Not specified

MySkinRecip

es
865451-86-1 Not specified Not specified 97% Not specified

BIOFOUNT 865451-86-1 C4H6OFBr 168.99 Not specified

-4℃ (1-2

weeks),

-20℃ (1-2

years)[3]

Experimental Protocols and Characterization
Detailed experimental protocols for the synthesis of 3-(Bromomethyl)-3-fluorooxetane are

proprietary to the commercial suppliers. However, the general synthetic strategies for similar

fluorinated oxetanes have been reported in scientific literature. These methods often involve

multi-step sequences starting from commercially available precursors.

For quality control and characterization, suppliers typically provide a Certificate of Analysis

(CoA) and a Safety Data Sheet (SDS). Analytical techniques commonly employed for the

characterization of such compounds include:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹⁹F NMR are essential to

confirm the chemical structure and the presence of the fluorine atom.
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High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the

compound.

Mass Spectrometry (MS): To confirm the molecular weight of the compound.

BIOFOUNT explicitly mentions the availability of NMR, CoA, HPLC, and MSDS for their

product, indicating a robust quality control process.[3] Researchers are strongly advised to

request and review these documents from their chosen supplier prior to purchase and use.

Sourcing and Quality Control Workflow
The following diagram illustrates a recommended workflow for sourcing and ensuring the

quality of 3-(Bromomethyl)-3-fluorooxetane for research and development purposes.
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Sourcing and QC Workflow
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This workflow emphasizes the importance of verifying the quality of the procured material in-

house before its integration into critical experiments, thereby ensuring the reliability and

reproducibility of research outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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